Cas no 2411269-72-0 (Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate)

• Product Name: Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate
• CAS No: 2411269-72-0
• MF: C₁₁H₈FNO₆S
• MW: 301.247725486755
• CID: 5379847
• Update Time: 2025-05-20

Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate

• Inchi： 1S/C11H8FNO6S/c1-17-11(14)9-6-10(18-13-9)7-3-2-4-8(5-7)19-20(12,15)16/h2-6H,1H3
• InChI Key： XTTNRHUAIJSRDO-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(OS(F)(=O)=O)=C2)=CC(C(OC)=O)=N1

Experimental Properties

• Density: 1.486±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.9±45.0 °C(Predicted)
• pka: -6.83±0.38(Predicted)

Additional information on Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate

Recent Advances in the Study of Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate (CAS: 2411269-72-0)

Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate (CAS: 2411269-72-0) is a fluorosulfonyloxy-containing isoxazole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown potential as a versatile intermediate in the synthesis of bioactive molecules and as a tool for chemical biology applications. The fluorosulfonyloxy group, in particular, offers reactivity that can be exploited for selective modifications, making this compound valuable for targeted drug design and probe development.

Recent studies have focused on the synthetic utility of Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate in the construction of complex molecular architectures. Researchers have demonstrated its efficacy as a precursor for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl substituents. This reactivity has been leveraged to generate libraries of isoxazole-based compounds for high-throughput screening against various biological targets, including kinases and G-protein-coupled receptors (GPCRs).

In the context of medicinal chemistry, this compound has been investigated for its potential as a warhead in covalent inhibitor design. The fluorosulfonyloxy moiety can act as an electrophilic trap for nucleophilic residues in enzyme active sites, such as cysteine or lysine. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this scaffold into irreversible inhibitors targeting the Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of autoimmune diseases.

From a chemical biology perspective, Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate has been utilized as a photoaffinity labeling reagent. Its ability to form covalent bonds with proximal biomolecules upon UV irradiation makes it valuable for target identification and protein-protein interaction studies. Recent work has demonstrated its application in mapping the binding sites of small molecules in complex proteomes, providing insights into off-target effects and mechanism of action.

The stability and reactivity profile of this compound have been thoroughly characterized in recent investigations. Studies using NMR spectroscopy and mass spectrometry have elucidated its degradation pathways under various conditions, informing better handling and storage protocols. Additionally, computational modeling has provided predictions about its reactivity with different nucleophiles, guiding its application in diverse chemical contexts.

Looking forward, researchers are exploring the potential of Methyl 5-[3-[(fluorosulfonyl)oxy]phenyl]-3-isoxazolecarboxylate in the development of PROTACs (proteolysis-targeting chimeras) and other bifunctional molecules. Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters makes it particularly interesting for targeted protein degradation strategies. Current investigations are focusing on optimizing its physicochemical properties to improve cell permeability and in vivo stability.